![molecular formula C25H25NO8S3 B412416 Tetramethyl 5',5',7'-trimethyl-5',6'-dihydrospiro[1,3-dithiole-2,1'-thiopyrano[2,3-c]quinoline]-2',3',4,5-tetracarboxylate CAS No. 295347-16-9](/img/structure/B412416.png)
Tetramethyl 5',5',7'-trimethyl-5',6'-dihydrospiro[1,3-dithiole-2,1'-thiopyrano[2,3-c]quinoline]-2',3',4,5-tetracarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Tetramethyl 5',5',7'-trimethyl-5',6'-dihydrospiro[1,3-dithiole-2,1'-thiopyrano[2,3-c]quinoline]-2',3',4,5-tetracarboxylate is a useful research compound. Its molecular formula is C25H25NO8S3 and its molecular weight is 563.7g/mol. The purity is usually 95%.
BenchChem offers high-quality Tetramethyl 5',5',7'-trimethyl-5',6'-dihydrospiro[1,3-dithiole-2,1'-thiopyrano[2,3-c]quinoline]-2',3',4,5-tetracarboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Tetramethyl 5',5',7'-trimethyl-5',6'-dihydrospiro[1,3-dithiole-2,1'-thiopyrano[2,3-c]quinoline]-2',3',4,5-tetracarboxylate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Heterocyclic Compound Synthesis
The synthesis and characterization of novel heterocyclic systems based on quinoline derivatives, including various synthesis methods such as reductive lactamization and reactions with oxalyl chloride, offer pathways to explore complex heterocycles with potential scientific applications. These methods are crucial for the development of compounds with specific properties, including optical and electronic characteristics (Al-huniti, Zahra, & El-Abadelah, 2007), (Medvedeva, Leshcheva, Shikhaliev, & Solov’ev, 2006).
Antimicrobial Applications
Research into novel thiopyrano[2,3-b]quinolines indicates their potential as antimicrobial agents, with specific derivatives showing high activity against certain strains of bacteria. This highlights the potential for heterocyclic compounds to be developed as new classes of antimicrobial agents, offering a pathway for the application of complex quinoline derivatives in addressing resistance issues in infectious diseases (Nandeshwarappa, Kumar, Kumaraswamy, Kumar, Naik, & Mahadevan, 2006).
Antitumor Activity
Compounds structurally related to quinoline derivatives have been synthesized and evaluated for their antiproliferative activity against human tumor cell lines, demonstrating the potential of such heterocycles in the development of new antitumor agents. The research indicates the importance of substituent variation on biological activity, providing a basis for the systematic exploration of complex heterocyclic compounds in cancer research (Bolognese, Correale, Manfra, Esposito, Novellino, & Lavecchia, 2008).
properties
IUPAC Name |
tetramethyl 5',5',7'-trimethylspiro[1,3-dithiole-2,1'-6H-thiopyrano[2,3-c]quinoline]-2',3',4,5-tetracarboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H25NO8S3/c1-11-9-8-10-12-13-19(24(2,3)26-15(11)12)35-16(21(28)32-5)14(20(27)31-4)25(13)36-17(22(29)33-6)18(37-25)23(30)34-7/h8-10,26H,1-7H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UUSLHDXBBMNGHD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)C3=C(C(N2)(C)C)SC(=C(C34SC(=C(S4)C(=O)OC)C(=O)OC)C(=O)OC)C(=O)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H25NO8S3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
563.7 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.